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Compound of Interest

Compound Name: Trichloropropane

Cat. No.: B3422500 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2,3-Trichloropropane (TCP) is a synthetic chemical compound that has been used as an

industrial solvent, cleaning agent, and as a component in some soil fumigants.[1] Due to its

persistence in the environment and classification as a likely human carcinogen, accurate and

reliable methods for its detection in soil are crucial for environmental monitoring and

remediation efforts. This application note provides detailed protocols for the most common and

effective sample preparation techniques for the analysis of trichloropropane in soil, primarily

by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC/MS).

The primary challenge in analyzing TCP in soil is its volatile nature, which requires sample

preparation methods that can efficiently extract the compound from the soil matrix while

minimizing loss. The three main techniques discussed in this document are Purge-and-Trap,

Solid-Phase Microextraction (SPME), and Solvent Extraction.

Quantitative Data Summary
The following table summarizes typical performance data for the described sample preparation

methods for trichloropropane analysis in soil. These values are intended as a general guide
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and may vary based on specific laboratory conditions, instrumentation, and soil matrix

characteristics.

Parameter
Purge-and-Trap
(EPA Method 5035)

Headspace SPME Solvent Extraction

Typical Recovery 70-130%[2] 82-106%[3][4]

Generally lower than

P&T and SPME due

to potential for volatile

losses

Method Detection

Limit (MDL)
0.5 - 5 µg/kg 0.6 - 16 ng/g[3][4]

Dependent on final

extract concentration,

typically in the low

µg/kg range

Relative Standard

Deviation (RSD)
<20% <15% <25%

Throughput
High (with

autosampler)
Medium to High Low to Medium

Solvent Usage Low None High

Experimental Protocols
Purge-and-Trap (Based on EPA Method 5035)
This method is a closed-system purge-and-trap process designed for the analysis of volatile

organic compounds (VOCs) in solid materials.[5] It is highly effective for minimizing the loss of

volatile analytes like trichloropropane.

Principle: An inert gas is bubbled through a soil sample suspended in water, stripping the

volatile TCP from the sample. The gas stream is then passed through a sorbent trap, which

captures the TCP. The trap is subsequently heated, and the desorbed TCP is transferred to a

GC or GC/MS for analysis.

Materials:
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40 mL VOA vials with PTFE-lined septa

Field sampling device for collecting a 5g soil core

Reagent-grade water

Purge-and-trap concentrator system

GC/MS system

Protocol:

Sample Collection (Field):

Using a soil coring device, collect an approximately 5-gram sample of soil.[6]

Immediately place the soil core into a pre-weighed 40 mL VOA vial.

Wipe any excess soil from the vial threads and cap securely.

Store the sample at 4°C until analysis.

Sample Preparation (Laboratory):

Allow the sample vial to come to room temperature.

Add a magnetic stir bar to the vial if not already present.

Place the vial in the autosampler of the purge-and-trap system.

Purge-and-Trap Cycle:

The automated system will inject a known volume of reagent water (typically 5-10 mL) and

internal standards/surrogates into the vial.[7]

The sample is heated to a specified temperature (e.g., 40°C) and agitated while being

purged with an inert gas (e.g., helium) for a set time (e.g., 11 minutes).[7]

The volatile TCP is swept from the sample onto a sorbent trap.
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After purging, the trap is rapidly heated to desorb the TCP.

The desorbed analytes are transferred to the GC/MS for separation and detection.

Quality Control:

Method Blank: A sample of clean sand or sodium sulfate processed in the same manner as

the soil samples to check for contamination.

Laboratory Control Spike (LCS): A clean matrix spiked with a known concentration of TCP to

assess method accuracy. Recovery should typically be within 70-130%.

Matrix Spike/Matrix Spike Duplicate (MS/MSD): A duplicate of a field sample spiked with a

known concentration of TCP to evaluate matrix effects and precision.

Headspace Solid-Phase Microextraction (SPME)
SPME is a solvent-free extraction technique that utilizes a fused-silica fiber coated with a

stationary phase to extract analytes from the headspace above a sample.[8] It is a simple,

rapid, and sensitive method for VOC analysis.

Principle: A soil sample is placed in a sealed vial and heated to encourage the partitioning of

volatile compounds, including TCP, into the headspace. An SPME fiber is then exposed to the

headspace, where the TCP adsorbs to the fiber coating. The fiber is then retracted and inserted

into the hot injection port of a GC, where the TCP is desorbed for analysis.

Materials:

Headspace vials with PTFE-lined septa (e.g., 20 mL)

SPME fiber assembly (e.g., with a polydimethylsiloxane (PDMS) coating)

Heater/shaker or water bath

GC/MS system with an SPME-compatible inlet

Protocol:
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Sample Preparation:

Weigh a known amount of soil (e.g., 5 grams) into a headspace vial.

Add a small amount of reagent water and a salt (e.g., sodium chloride) to enhance the

partitioning of TCP into the headspace.

Immediately seal the vial with a septum cap.

Equilibration and Extraction:

Place the vial in a heater/shaker or water bath and equilibrate at a specific temperature

(e.g., 60°C) for a set time to allow the TCP to volatilize into the headspace.

After equilibration, expose the SPME fiber to the headspace of the vial for a

predetermined time (e.g., 30 minutes) while maintaining the temperature and agitation.

Desorption and Analysis:

Retract the fiber into the needle and withdraw it from the sample vial.

Immediately insert the needle into the hot inlet of the GC.

Extend the fiber to expose it to the heat of the inlet, causing the desorption of TCP onto

the GC column.

The analysis proceeds via the GC/MS system.

Quality Control:

Method Blank: A clean vial processed in the same manner as the samples to check for

contamination.

LCS: A clean matrix spiked with a known concentration of TCP to assess method accuracy.

MS/MSD: A duplicate of a field sample spiked with a known concentration of TCP to evaluate

matrix effects and precision.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Extraction
Solvent extraction is a traditional method for extracting organic compounds from solid matrices.

For volatile compounds like TCP, care must be taken to minimize losses during the extraction

and concentration steps.

Principle: An organic solvent is used to extract TCP from the soil sample. The resulting extract

is then concentrated and analyzed by GC or GC/MS.

Materials:

Extraction solvent (e.g., methanol, hexane, or acetone)

Extraction vessel (e.g., centrifuge tube, flask)

Shaker or sonicator

Centrifuge

Concentration apparatus (e.g., Kuderna-Danish, nitrogen evaporator)

GC/MS system

Protocol:

Extraction:

Weigh a known amount of soil (e.g., 10 grams) into an extraction vessel.

Add a measured volume of extraction solvent.

Agitate the sample for a specified time (e.g., 30 minutes) using a shaker or sonicator.

Separation:

Separate the solvent extract from the soil solids by centrifugation or filtration.

Concentration (if necessary):
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Carefully concentrate the extract to a smaller volume to increase the concentration of TCP.

This step should be performed with caution to avoid the loss of the volatile TCP.

Analysis:

Inject an aliquot of the concentrated extract into the GC/MS for analysis.

Quality Control:

Method Blank: A clean matrix extracted and processed in the same manner as the samples.

LCS: A clean matrix spiked with a known concentration of TCP to assess method accuracy.

MS/MSD: A duplicate of a field sample spiked with a known concentration of TCP to evaluate

matrix effects and precision.

Diagrams
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Caption: Overall workflow for trichloropropane analysis in soil.
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Caption: Purge-and-Trap (EPA Method 5035) workflow.
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Caption: Headspace Solid-Phase Microextraction (SPME) workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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